2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride
Overview
Description
2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride is a chemical compound with the CAS Number: 2445786-63-8 . It has a molecular weight of 237.73 . The IUPAC name for this compound is 2-cyclopropyl-4-methylthiazole-5-sulfonyl chloride .
Molecular Structure Analysis
The InChI code for 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride is 1S/C7H8ClNO2S2/c1-4-7 (13 (8,10)11)12-6 (9-4)5-2-3-5/h5H,2-3H2,1H3 . This indicates that the molecule consists of a thiazole ring substituted with a cyclopropyl group at the 2-position, a methyl group at the 4-position, and a sulfonyl chloride group at the 5-position .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride involves the reaction of 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonic acid with thionyl chloride.", "Starting Materials": [ "2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonic acid in dry dichloromethane, add thionyl chloride dropwise at room temperature.", "Stir the reaction mixture for several hours at room temperature.", "Remove the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride as a white solid." ] } | |
CAS RN |
2445786-63-8 |
Product Name |
2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonyl chloride |
Molecular Formula |
C7H8ClNO2S2 |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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